Cas no 946385-08-6 (N-benzyl-2-(8-{(4-methylphenyl)aminomethyl}-7-oxo-2H,3H,6H,7H-1,4dioxino2,3-gquinolin-6-yl)acetamide)

• Product Name: N-benzyl-2-(8-{(4-methylphenyl)aminomethyl}-7-oxo-2H,3H,6H,7H-1,4dioxino2,3-gquinolin-6-yl)acetamide
• CAS No: 946385-08-6
• MF: C₂₈H₂₇N₃O₄
• MW: 469.531687021255
• CID: 5443596
• PubChem ID: 20922077
• Update Time: 2025-11-06

N-benzyl-2-(8-{(4-methylphenyl)aminomethyl}-7-oxo-2H,3H,6H,7H-1,4dioxino2,3-gquinolin-6-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2,3-Dihydro-8-[[(4-methylphenyl)amino]methyl]-7-oxo-N-(phenylmethyl)-1,4-dioxino[2,3-g]quinoline-6(7H)-acetamide
• AKOS001972416
• N-benzyl-2-(8-{[(4-methylphenyl)amino]methyl}-7-oxo-2H,3H,6H,7H-[1,4]dioxino[2,3-g]quinolin-6-yl)acetamide
• N-benzyl-2-(7-oxo-8-((p-tolylamino)methyl)-2,3-dihydro-[1,4]dioxino[2,3-g]quinolin-6(7H)-yl)acetamide
• 946385-08-6
• VU0514179-1
• F3222-2182
• N-benzyl-2-(8-{(4-methylphenyl)aminomethyl}-7-oxo-2H,3H,6H,7H-1,4dioxino2,3-gquinolin-6-yl)acetamide

• Inchi： 1S/C28H27N3O4/c1-19-7-9-23(10-8-19)29-17-22-13-21-14-25-26(35-12-11-34-25)15-24(21)31(28(22)33)18-27(32)30-16-20-5-3-2-4-6-20/h2-10,13-15,29H,11-12,16-18H2,1H3,(H,30,32)
• InChI Key： QTRWZWBNWVZVOE-UHFFFAOYSA-N
• SMILES： O1CCOC2C=C3C=C(CNC4C=CC(C)=CC=4)C(N(CC(NCC4C=CC=CC=4)=O)C3=CC1=2)=O

Computed Properties

• Exact Mass: 469.20015635g/mol
• Monoisotopic Mass: 469.20015635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 772
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 79.9Ų

Experimental Properties

• Density: 1.283±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 735.6±60.0 °C(Predicted)
• pka: 14.95±0.46(Predicted)

Additional information on N-benzyl-2-(8-{(4-methylphenyl)aminomethyl}-7-oxo-2H,3H,6H,7H-1,4dioxino2,3-gquinolin-6-yl)acetamide

Comprehensive Overview of N-benzyl-2-(8-{(4-methylphenyl)aminomethyl}-7-oxo-2H,3H,6H,7H-1,4dioxino2,3-gquinolin-6-yl)acetamide (CAS No. 946385-08-6)

The compound N-benzyl-2-(8-{(4-methylphenyl)aminomethyl}-7-oxo-2H,3H,6H,7H-1,4dioxino2,3-gquinolin-6-yl)acetamide, identified by its CAS No. 946385-08-6, represents a sophisticated synthetic molecule with significant potential in pharmaceutical and biochemical research. Its intricate structure combines a quinoline core with a 1,4-dioxino ring system, further modified by a benzyl and 4-methylphenyl moiety. This unique architecture positions it as a promising candidate for targeting specific biological pathways, particularly in the context of enzyme inhibition or receptor modulation.

Recent trends in drug discovery highlight a growing interest in heterocyclic compounds like quinoline derivatives, which are frequently searched in academic and industrial databases. The 1,4-dioxino segment in this molecule enhances its metabolic stability, a critical factor in the development of orally bioavailable therapeutics. Researchers exploring kinase inhibitors or GPCR-targeted drugs may find this compound particularly relevant, as its structural features align with pharmacophores known to interact with these protein families.

The acetamide functionality in CAS No. 946385-08-6 introduces hydrogen-bonding capabilities, a feature often leveraged in rational drug design. Computational studies suggest this compound could exhibit favorable binding affinity for targets associated with inflammatory or proliferative disorders—topics currently dominating biomedical literature. Its aminomethyl linker provides synthetic versatility, enabling further derivatization for structure-activity relationship (SAR) studies, a methodology widely discussed in medicinal chemistry forums.

Analytical characterization of this compound typically involves advanced techniques such as HPLC-MS and NMR spectroscopy, keywords frequently appearing in patent applications for similar structures. The presence of both aromatic and aliphatic regions in its NMR spectrum serves as a fingerprint for quality control—a crucial consideration for laboratories focused on high-purity synthetic intermediates. Thermal analysis (DSC/TGA) data further confirms its stability under various conditions, addressing common queries about compound handling in research settings.

From a synthetic chemistry perspective, the preparation of N-benzyl-2-(8-{(4-methylphenyl)aminomethyl}-7-oxo-2H,3H,6H,7H-1,4dioxino2,3-gquinolin-6-yl)acetamide involves multi-step organic transformations that exemplify modern catalytic coupling reactions and protective group strategies. These methodologies align with current industry demands for atom-efficient processes, as evidenced by numerous publications on green chemistry approaches to complex heterocycles. The compound's logP and PSA values, calculated using cheminformatics tools, suggest balanced lipophilicity for potential CNS activity—a hot topic in neurodegenerative disease research.

In biological screening, preliminary data indicate that structural analogs of CAS No. 946385-08-6 demonstrate interesting activity profiles against protein-protein interaction targets. This aligns with the pharmaceutical industry's shift toward challenging biological targets beyond traditional enzymes. The molecule's quinoline-dioxino hybrid scaffold may offer novel binding modes, a subject of intense investigation in fragment-based drug discovery circles.

Regulatory considerations for this compound fall under standard laboratory chemical guidelines, with no special restrictions noted in major chemical inventories. Its potential applications span from fluorescence probes (due to its conjugated system) to pharmacological tool compounds, addressing frequent search queries about multifunctional research chemicals. Proper storage recommendations include protection from light and moisture—common best practices for nitrogen-containing heterocycles that researchers often seek in chemical handling guidelines.

The scientific community continues to explore the full potential of N-benzyl-2-(8-{(4-methylphenyl)aminomethyl}-7-oxo-2H,3H,6H,7H-1,4dioxino2,3-gquinolin-6-yl)acetamide, with particular attention to its structure-activity relationships and metabolic fate. These investigations contribute valuable data to the growing body of knowledge about polycyclic pharmacophores, a trending subject in drug development conferences and publications. As research progresses, this compound may emerge as a key player in addressing unmet medical needs through innovative chemical approaches.